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Compound of Interest

Compound Name: (2S)-2-Methyl-1,4-diazepane

Cat. No.: B11768610 Get Quote

Executive Summary & Chemical Profile
(2S)-2-Methyl-1,4-diazepane (also known as (S)-2-Methylhomopiperazine) is a chiral cyclic

diamine widely utilized in pharmaceutical development, particularly as a scaffold for

synthesizing target-specific molecules like sigma-1 receptor ligands[1]. While highly valuable in

drug discovery, its aliphatic diamine structure renders it a strong base[2]. Consequently, it is

highly corrosive to human tissue, necessitating rigorous safety protocols, specialized Personal

Protective Equipment (PPE), and strict environmental controls during handling and disposal[3].

Hazard Identification & Mechanistic Risk
Assessment
To handle this chemical safely, researchers must understand the causality behind its hazards.

Safety is not about memorizing rules; it is about understanding chemical behavior.

Corrosivity (H314 / H318): As a secondary and primary amine-containing heterocycle,

(2S)-2-Methyl-1,4-diazepane is strongly alkaline. Upon contact with skin or mucous

membranes, it rapidly saponifies cellular lipids and extracts water from tissues, leading to

deep, penetrating chemical burns[3]. In the eyes, it can cause irreversible corneal damage

(H318) due to rapid capillary action and protein denaturation[4].

Acute Toxicity (H302 / H312 / H332): The compound is harmful if swallowed, inhaled, or

absorbed through the skin[5]. Inhalation of its vapors or aerosols can cause severe
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respiratory tract irritation and pulmonary edema[6].

Table 1: GHS Hazard Summary for 1,4-Diazepane Derivatives

GHS Code Hazard Statement Operational Implication

H314
Causes severe skin burns and

eye damage

Mandates heavy-duty barrier

gloves and face shields.

H318 Causes serious eye damage
Safety glasses are insufficient;

splash goggles required.

H302 Harmful if swallowed

Strict prohibition of

eating/drinking in the lab

space.

H335 May cause respiratory irritation
All handling must occur inside

a certified fume hood.

Personal Protective Equipment (PPE) Matrix
Selecting the right PPE is not just about compliance; it is about understanding material

compatibility and failure points.

Hand Protection:

Requirement: Nitrile rubber (minimum 0.4 mm thickness) or Butyl rubber gloves.

Causality: Aliphatic amines permeate natural rubber (latex) and thin PVC almost

instantaneously by degrading the polymer matrix. Nitrile and Butyl rubber provide a highly

cross-linked, dense barrier that resists alkaline degradation[6].

Eye & Face Protection:

Requirement: Tight-fitting chemical splash goggles paired with a full-face shield.

Causality: Standard safety glasses leave the top and sides of the eyes vulnerable to vapor

intrusion and micro-splashes. Given the H318 (severe eye damage) designation, a face

shield prevents catastrophic accidental splashes to the face[4].
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Body Protection:

Requirement: Flame-resistant (FR) or chemically resistant lab coat (e.g., Tyvek), long

pants, and closed-toe non-porous shoes.

Respiratory Protection:

Requirement: Work must be confined to a chemical fume hood. If ventilation fails or work

must be done outside a hood, a NIOSH-approved respirator equipped with organic

vapor/amine cartridges is required[6].

Operational Handling Workflow
Every protocol must be a self-validating system to ensure maximum safety. Do not proceed to

the next step unless the previous step's safety criteria are met.

Step-by-Step Methodology:

Pre-Operation Validation: Verify the fume hood monitor displays a face velocity of at least

100 feet per minute (fpm). If the digital readout is absent or an alarm is sounding, halt the

protocol immediately.

PPE Verification: Inspect nitrile gloves for micro-tears using the inflation method (trap air

inside and squeeze to check for leaks). Don goggles and lab coat.

Containment Setup: Place the reagent bottle inside a secondary containment tray within the

fume hood to catch any immediate drips or vial fractures.

Dispensing: Use a glass syringe or chemically compatible pipette (avoid standard

polystyrene serological pipettes which may degrade). Keep the sash as low as possible

(below the breathing zone).

Decontamination: Immediately rinse all spatulas, syringes, and glassware with a dilute, weak

acid (e.g., 5% citric acid) to neutralize the amine, followed by copious amounts of water[3].
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1. Pre-Operation:
Verify Hood >100 fpm

2. Don PPE:
Nitrile, Goggles, Shield

3. Containment:
Place in Secondary Tray

4. Dispense Chemical
(Keep sash low)

5. Decontaminate Tools
(Rinse with 5% Citric Acid)

6. Dispose as Corrosive
(EPA D002 Waste)

Click to download full resolution via product page

Caption: Step-by-step operational workflow for safely handling (2S)-2-Methyl-1,4-diazepane.

Spill Response & Disposal Plan
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In the event of a spill, standard solvent cleanup procedures are inadequate and dangerous.

Spill Response Protocol:

Evacuation & Assessment: If the spill is >50 mL or outside the fume hood, evacuate the

immediate area and alert Environmental Health and Safety (EHS).

Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry

sand, earth, or vermiculite. Do not use sawdust or combustible materials, as amines can

generate heat upon oxidation[7].

Neutralization (The Causality): Neutralize the absorbed residue with a weak acid (e.g.,

sodium bisulfate or citric acid). Never use strong mineral acids (like HCl or H2SO4). Strong

acids will cause a violent, highly exothermic reaction with the basic diazepane, potentially

boiling the liquid and aerosolizing corrosive vapors into your breathing zone.

Collection: Sweep the neutralized mixture using a non-sparking plastic dustpan and place it

into a chemically compatible, sealable hazardous waste container[4].

Spill Detected
(Assess Volume)
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Neutralize Residue
(Use Citric Acid)

Collect in Sealed
Waste Container
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Caption: Emergency spill response and neutralization pathway for diazepane derivatives.

Disposal Plan: Do not flush (2S)-2-Methyl-1,4-diazepane down the sink. It is toxic to aquatic

life and can alter the pH of wastewater effluents[3]. Collect all contaminated PPE, absorbent

materials, and empty vials into a designated solid waste bin. Label clearly as "Corrosive Basic

Waste (EPA Waste Code D002)" and arrange for pickup by a certified hazardous waste

disposal vendor[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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